Cas no 861543-58-0 (1-(2-Methylcyclopropyl)propan-1-one)

• Product Name: 1-(2-Methylcyclopropyl)propan-1-one
• CAS No: 861543-58-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD20882745
• CID: 4661803
• PubChem ID: 65420380
• Update Time: 2025-06-08

1-(2-Methylcyclopropyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)propan-1-one
• Z2301499699
• 1-(2-Methylcyclopropyl)propan-1-one

• MDL： MFCD20882745
• Inchi： 1S/C7H12O/c1-3-7(8)6-4-5(6)2/h5-6H,3-4H2,1-2H3
• InChI Key： PXVFECJNBXXKBM-UHFFFAOYSA-N
• SMILES： O=C(CC)C1CC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Methylcyclopropyl)propan-1-one

Professional Introduction to 1-(2-Methylcyclopropyl)propan-1-one (CAS No. 861543-58-0)

1-(2-Methylcyclopropyl)propan-1-one, a compound with the chemical formula C₈H₁₄O, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, identified by its unique CAS number 861543-58-0, has garnered attention due to its structural complexity and potential applications in synthetic chemistry and drug development. The presence of a cyclopropyl group and a ketone functionality makes it a versatile intermediate for various chemical transformations.

The structural motif of 1-(2-Methylcyclopropyl)propan-1-one consists of a cyclopropyl ring substituted with a methyl group and an acetyl group attached to the first carbon atom of the cyclopropyl ring. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The ketone group, in particular, serves as a reactive site for condensation reactions, oxidation, and reduction processes, which are pivotal in the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of cyclopropyl-containing compounds in pharmaceuticals due to their potential bioactivity. The cyclopropyl group is known to enhance the metabolic stability of drug molecules, making them more suitable for therapeutic applications. Furthermore, the methyl substituent on the cyclopropyl ring can influence the electronic distribution around the molecule, affecting its reactivity and interaction with biological targets.

One of the most compelling aspects of 1-(2-Methylcyclopropyl)propan-1-one is its role as a building block in the synthesis of more complex organic molecules. Researchers have utilized this compound in various synthetic pathways to create novel heterocyclic structures and functionalized aldehydes or ketones. These derivatives have shown promise in preliminary studies as intermediates for active pharmaceutical ingredients (APIs). The ability to easily modify the structure of 1-(2-Methylcyclopropyl)propan-1-one allows chemists to explore a wide range of chemical possibilities, from simple aliphatic compounds to intricate cyclic systems.

The synthesis of 1-(2-Methylcyclopropyl)propan-1-one typically involves multi-step organic reactions that require precise control over reaction conditions. Common methods include Friedel-Crafts acylation followed by reduction or direct synthesis via Grignard reactions. The choice of synthetic route depends on the desired purity and yield, as well as the availability of starting materials. Advances in catalytic systems have also enabled more efficient and environmentally friendly approaches to producing this compound.

Recent studies have highlighted the potential applications of 1-(2-Methylcyclopropyl)propan-1-one in medicinal chemistry. Researchers have explored its use as a precursor for developing novel antiviral and antibacterial agents. The structural features of this compound make it a good candidate for designing molecules that can interact with biological targets in unique ways. For instance, the cyclopropyl ring can mimic certain natural products that exhibit potent biological activity, while the ketone group provides a site for further derivatization to enhance binding affinity.

The pharmacological properties of derivatives of 1-(2-Methylcyclopropyl)propan-1-one are being actively investigated in academic and industrial laboratories. Initial studies suggest that certain modifications can lead to compounds with improved pharmacokinetic profiles, such as enhanced solubility or reduced toxicity. These findings are crucial for advancing drug discovery efforts and may lead to new therapeutic strategies for various diseases.

From a chemical perspective, 1-(2-Methylcyclopropyl)propan-1-one is also valuable for studying reaction mechanisms and developing new synthetic methodologies. Its unique structure provides insights into how different functional groups interact within a molecule, which can inform future research in organic synthesis. Additionally, the compound serves as a benchmark for testing new catalysts and reaction conditions, helping researchers optimize processes for industrial-scale production.

The future prospects for 1-(2-Methylcyclopropyl)propan-1-one are promising, with ongoing research expected to uncover new applications and synthetic routes. As our understanding of organic chemistry continues to evolve, this compound will likely play an increasingly important role in both academic research and industrial applications. Its versatility makes it a valuable tool for chemists working across multiple disciplines, from medicinal chemistry to materials science.